Cas no 1111120-35-4 (5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde)

• Product Name: 5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde
• CAS No: 1111120-35-4
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD11870950
• CID: 1195937
• PubChem ID: 53220594
• Update Time: 2025-11-02

5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde
• 4-(2-Chloro-4-ethoxyphenyl)-2-formylphenol, 95%
• 2'-Chloro-4'-ethoxy-4-hydroxy[1,1'-biphenyl]-3-carbaldehyde
• MFCD11870950
• DTXSID30685324
• 4-(2-CHLORO-4-ETHOXYPHENYL)-2-FORMYLPHENOL
• 1111120-35-4

• MDL： MFCD11870950
• Inchi： 1S/C15H13ClO3/c1-2-19-12-4-5-13(14(16)8-12)10-3-6-15(18)11(7-10)9-17/h3-9,18H,2H2,1H3
• InChI Key： XCBXRWJRCKSYPV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=O)C=1)O)OCC

Computed Properties

• Exact Mass: 276.0553220g/mol
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde

Comprehensive Overview of 5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde (CAS No. 1111120-35-4): Properties, Applications, and Industry Insights

5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde (CAS No. 1111120-35-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chloro-ethoxy-hydroxybenzaldehyde derivative combines a benzaldehyde core with substituted phenyl rings, offering versatile reactivity for synthetic applications. The compound's molecular formula C₁₅H₁₃ClO₃ and weight 276.71 g/mol make it particularly valuable for designing bioactive molecules in drug discovery programs.

Recent studies highlight the growing demand for hydroxybenzaldehyde-based intermediates in developing novel therapeutic agents. Researchers are particularly interested in how the 2-chloro-4-ethoxy substitution pattern influences biological activity, with computational chemistry models suggesting potential interactions with various enzyme targets. The electron-withdrawing chlorine atom and electron-donating ethoxy group create an interesting electronic profile that medicinal chemists are exploring for selective molecular recognition.

From a synthetic chemistry perspective, 5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde serves as a crucial building block for constructing more complex heterocyclic systems. Its aldehyde functionality allows for condensation reactions, while the phenolic hydroxyl group provides opportunities for further derivatization. Current literature indicates applications in developing fluorescent probes, with the compound's conjugated system showing promising photophysical properties for sensor applications.

The compound's stability profile makes it suitable for various industrial processes. Analytical data shows that CAS 1111120-35-4 remains stable under standard storage conditions, with decomposition occurring only above 200°C. This thermal stability, combined with moderate solubility in common organic solvents like ethanol, DMSO, and dichloromethane, enhances its utility in laboratory settings. Quality control protocols typically employ HPLC and NMR spectroscopy to verify purity, with commercial samples generally available at >95% purity.

Environmental and safety considerations for 5-(2-chloro-4-ethoxyphenyl)benzaldehyde derivatives follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling. The compound's environmental fate and biodegradation pathways are currently under investigation as part of broader studies on aromatic aldehyde derivatives in ecosystems.

Market analysis reveals increasing interest in substituted hydroxybenzaldehyde compounds across multiple sectors. Pharmaceutical companies are particularly active in patenting derivatives of this chemical scaffold for various therapeutic applications. The agrochemical industry also shows growing utilization of similar structures in developing next-generation crop protection agents with improved selectivity and environmental profiles.

Future research directions for CAS 1111120-35-4 include exploring its potential in materials science applications. Preliminary studies suggest possible uses in organic electronic materials due to its conjugated π-system and ability to coordinate with metal ions. Additionally, its structural features make it a candidate for developing novel catalysts in asymmetric synthesis, an area of significant interest in modern organic chemistry.

For researchers working with chloro-ethoxy phenyl benzaldehyde derivatives, proper analytical characterization is essential. Standard protocols include FTIR for identifying characteristic functional groups (aldehyde C=O stretch ~1680 cm^-1, phenolic O-H ~3200 cm^-1), ¹H NMR for confirming substitution patterns (characteristic aldehyde proton ~10 ppm), and mass spectrometry for molecular weight confirmation. These techniques ensure accurate identification and purity assessment for research applications.

The synthesis of 5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde typically involves multi-step procedures starting from commercially available phenol derivatives. Recent methodological improvements have focused on greener synthetic approaches, including catalyst optimization and solvent selection, to improve yields while reducing environmental impact. These advancements align with the pharmaceutical industry's increasing emphasis on sustainable chemistry practices.

Regulatory status of this compound varies by region, but it currently falls under general chemical regulations rather than specific controlled substance categories. Researchers should consult local chemical inventory lists (such as TSCA in the U.S. or REACH in Europe) for specific compliance requirements. Proper documentation including safety data sheets should accompany all shipments and laboratory use.

Emerging applications in medicinal chemistry highlight the importance of hydroxybenzaldehyde intermediates like 1111120-35-4 in fragment-based drug discovery. The compound's molecular weight and polarity make it suitable for screening against biological targets, with several research groups reporting promising preliminary results in kinase inhibition assays. These findings suggest potential for developing targeted therapies in oncology and inflammatory diseases.

Technical challenges in working with this compound include its limited aqueous solubility, requiring appropriate solvent systems for biological testing. Formulation scientists are developing specialized delivery systems to overcome this limitation, including nanoparticle encapsulation and prodrug approaches. These innovations expand the compound's potential applications in preclinical development pipelines.

Comparative studies with structurally similar compounds reveal that the specific substitution pattern in 5-(2-chloro-4-ethoxyphenyl)-2-hydroxybenzaldehyde confers distinct physicochemical properties. The chlorine atom's position ortho to the aldehyde group creates steric effects that influence molecular conformation and binding interactions. These subtle structural differences are crucial for structure-activity relationship studies in drug design projects.

Industrial scale-up considerations for this compound involve optimizing purification methods to maintain high purity while controlling costs. Process chemistry teams are evaluating various crystallization conditions and chromatographic techniques to develop robust manufacturing processes. These efforts support the growing demand for high-quality benzaldehyde derivatives in commercial applications.

Academic and industrial collaborations are advancing the understanding of this compound's potential. Recent conference presentations and published studies demonstrate active research into its chemical biology applications, with particular focus on its antioxidant properties and metal-chelating capabilities. These multidisciplinary investigations continue to reveal new opportunities for this versatile chemical building block.